Cas no 2172241-63-1 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172241-63-1
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5994145
• PubChem ID: 165565085
• Update Time: 2025-06-30

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohex-3-ene-1-carboxylic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]cyclohex-3-ene-1-carboxylic acid
• 2172241-63-1
• EN300-1555726

• Inchi： 1S/C26H24N2O5/c29-24(28-18-8-5-7-17(15-18)25(30)31)13-6-14-27-26(32)33-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-5,8-12,17-18,23H,7,14-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LVODYIQCTPQGBP-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidocyclohex-3-ene-1-carboxylic acid

5-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]buta-2-yne}cyclohexa-3-enecarboxylic acid: A Comprehensive Overview

5-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]buta-2-yne}cyclohexa-3-enecarboxylic acid is a complex organic compound with the CAS number 2172241631. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other areas of organic chemistry. The structure of this compound is characterized by a cyclohexene ring substituted with a carboxylic acid group and a buta-2-yne chain that is further modified with an Fmoc group. This unique combination makes it a valuable molecule in both academic research and industrial applications.

The Fmoc group, which is derived from 9H-fluorene, plays a crucial role in protecting amino groups during peptide synthesis. The presence of the buta-2-yne chain introduces additional functional groups, enhancing the versatility of this compound in various chemical reactions. Recent studies have highlighted the potential of this compound in the development of novel materials, such as high-performance polymers and advanced drug delivery systems.

One of the key features of 5-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]buta-2-yne}cyclohexa-3-enecarboxylic acid is its ability to undergo a range of chemical transformations. For instance, the terminal alkyne group can be subjected to Sonogashira coupling reactions, enabling the construction of biaryls and other complex structures. Additionally, the cyclohexene ring can be functionalized through various electrophilic additions or ring-opening reactions, further expanding its utility in organic synthesis.

Recent advancements in asymmetric catalysis have also opened new avenues for the synthesis and modification of this compound. Researchers have successfully employed chiral catalysts to achieve enantioselective transformations, paving the way for the production of enantiopure derivatives. These derivatives hold significant potential in medicinal chemistry, particularly in the development of chiral drugs with improved efficacy and reduced side effects.

In terms of applications, 5-{4-[{(9H-fluoren-9